Cas no 138642-47-4 (2-Bromo-5-methoxybenzonitrile)

• Product Name: 2-Bromo-5-methoxybenzonitrile
• CAS No: 138642-47-4
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD01861260
• CID: 91786
• PubChem ID: 329762264
• Update Time: 2025-04-18

2-Bromo-5-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxybenzonitrile
• 4-Bromo-3-cyanoanisole
• Benzonitrile,2-bromo-5-methoxy-
• 2-bromo-5-methoxybenzenecarbonitrile
• 2-Bromo-5-methoxy benzonitrile
• ZQONVYONOASKIY-UHFFFAOYSA-N
• Benzonitrile, 2-bromo-5-methoxy-
• SBB028776
• 2-bromanyl-5-methoxy-benzenecarbonitrile
• SY030656
• 4,4,5-TRIMETHYLTETRATHIAFULVALENE
• 2-bromo-5-methoxy-benzonitrile
• A1-00234
• PS-3910
• AKOS000304719
• SCHEMBL2038941
• A807412
• 2-Bromo-5-methoxybenzonitrile, 97%
• 138642-47-4
• DTXSID80617998
• CS-0081879
• AC-26258
• J-007162
• FT-0724630
• Z963455460
• MFCD01861260
• EN300-61269
• DB-027531

• MDL： MFCD01861260
• Inchi： 1S/C8H6BrNO/c1-11-7-2-3-8(9)6(4-7)5-10/h2-4H,1H3
• InChI Key： ZQONVYONOASKIY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)OC

Computed Properties

• Exact Mass: 210.96300
• Monoisotopic Mass: 210.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data available
• Density: 1.563
• Melting Point: 99-102 °C
• Boiling Point: 292.8℃ at 760 mmHg
• Flash Point: 130.9±24.6 °C
• Refractive Index: 1.584
• PSA: 33.02000
• LogP: 2.32938

2-Bromo-5-methoxybenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides